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Compound of Interest

Compound Name: 4-Bromo-2,5-dimethylaniline

Cat. No.: B189024

Application Notes and Protocols for 4-Bromo-
2,5-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of 4-
Bromo-2,5-dimethylaniline (CAS: 30273-40-6). The information is compiled from available
safety data sheets and general safety guidelines for aromatic amines and halogenated
compounds.

Safety Data Summary

The following table summarizes the key safety and physical property data available for 4-
Bromo-2,5-dimethylaniline. It is important to note that a complete, detailed Safety Data Sheet
(SDS) with all quantitative toxicological data is not readily available. The information presented
is based on existing, limited SDS and chemical database information.
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Property

Value

Reference

GHS Pictogram

GHSO07 (Exclamation Mark)

[1]2]

GHS Signal Word

Warning

[1](2]

GHS Hazard Statements

H302: Harmful if swallowed

[1](21[3]

GHS Precautionary

P264, P270, P301+P312,

[1]

Statements P330, P501

Molecular Formula CsH10BrN [3]
Molecular Weight 200.08 g/mol [3]
Physical Form Solid [1]
Melting Point 96 °C [4]
Boiling Point 258.9+35.0 °C (Predicted) [4]

Storage Temperature

Room temperature, in a dark,

inert atmosphere

[1]14]

Storage Class

11 - Combustible Solids

[2]

Experimental Protocols
Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 4-Bromo-2,5-dimethylaniline to minimize exposure.

o Gloves: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect gloves for any

signs of degradation or puncture before use.

o Eye Protection: Safety glasses with side shields or chemical safety goggles are required.

e Lab Coat: A standard laboratory coat must be worn and kept fastened.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used in a well-ventilated area or a fume hood.
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Handling Procedures

4-Bromo-2,5-dimethylaniline is harmful if swallowed and should be handled with care.
Aromatic amines, as a class, can be toxic and may be absorbed through the skin.

o Engineering Controls: All handling of solid 4-Bromo-2,5-dimethylaniline should be
conducted in a certified chemical fume hood to avoid inhalation of dust.

» Weighing: When weighing the solid, use a balance inside the fume hood or in a ventilated

enclosure.
e Spill Management:
o In case of a small spill, carefully sweep up the solid material, avoiding dust generation.
o Place the spilled material into a sealed, labeled container for proper waste disposal.
o Clean the spill area with a suitable solvent and then wash with soap and water.

o Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn. Do not eat, drink, or smoke in the laboratory.

Storage Procedures

Proper storage is crucial to maintain the integrity of 4-Bromo-2,5-dimethylaniline and to

ensure safety.
o Container: Store in a tightly sealed, light-resistant container.

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) in a dark place to
prevent degradation.[1][4]

e Location: Keep in a cool, dry, and well-ventilated area.

» Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[5]
While specific incompatibility data for this compound is limited, aromatic amines are
generally incompatible with these substances.
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Disposal Procedures

Dispose of 4-Bromo-2,5-dimethylaniline and any contaminated materials in accordance with
all applicable federal, state, and local regulations.

o Waste Container: Collect waste in a designated, properly labeled, and sealed container.

» Disposal Route: The recommended disposal method is to send the chemical waste to a
licensed hazardous waste disposal facility. Do not dispose of it down the drain or in the

general trash.

Logical Workflow for Safe Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of 4-
Bromo-2,5-dimethylaniline.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b189024?utm_src=pdf-body
https://www.benchchem.com/product/b189024?utm_src=pdf-body
https://www.benchchem.com/product/b189024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Safe Handling and Storage of 4-Bromo-2,5-dimethylaniline
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Safe Handling and Storage Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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